(3R,5S)-3-Ethyl-5-(3-(trimethylsilyl)propyl)pyrrolidin-2-one

• Molecular Formula: C12H25NOSi
• Molecular Weight: 227.42 g/mol
• IUPAC Name: (3R,5S)-3-ethyl-5-(3-trimethylsilylpropyl)pyrrolidin-2-one
• InChI: InChI=1S/C12H25NOSi/c1-5-10-9-11(13-12(10)14)7-6-8-15(2,3)4/h10-11H,5-9H2,1-4H3,(H,13,14)/t10-,11+/m1/s1
• InChI Key: GYKYICMNFDWURJ-MNOVXSKESA-N
• Isomeric SMILES: CC[C@@H]1C[C@@H](NC1=O)CCC[Si](C)(C)C
• Canonical SMILES: CCC1CC(NC1=O)CCC[Si](C)(C)C

Description

(3R,5S)-3-Ethyl-5-(3-(trimethylsilyl)propyl)pyrrolidin-2-one is a chiral pyrrolidin-2-one derivative characterized by two stereocenters (3R,5S) and distinct substituents: an ethyl group at position 3 and a 3-(trimethylsilyl)propyl group at position 5.

Biological Activity

(3R,5S)-3-Ethyl-5-(3-(trimethylsilyl)propyl)pyrrolidin-2-one is a pyrrolidinone derivative that has garnered attention for its potential biological activities. This compound's unique structure, featuring both ethyl and trimethylsilyl groups, suggests a range of interactions with biological systems that merit detailed exploration.

Chemical Structure and Properties

The chemical formula of (3R,5S)-3-Ethyl-5-(3-(trimethylsilyl)propyl)pyrrolidin-2-one can be represented as follows:

• Molecular Formula : C_{13}H_{25}N_{1}O_{1}Si_{1}
• Molecular Weight : 241.43 g/mol

Pharmacological Potential

Research indicates that pyrrolidinone derivatives, including (3R,5S)-3-Ethyl-5-(3-(trimethylsilyl)propyl)pyrrolidin-2-one, may exhibit various pharmacological properties. Notably, compounds in this class have been investigated for their anti-inflammatory and analgesic effects.

• Anti-inflammatory Activity : A study on similar pyrrolidinone derivatives demonstrated their ability to inhibit prostaglandin and leukotriene synthesis, suggesting potential applications in treating inflammatory conditions .
• Analgesic Properties : Some derivatives have shown analgesic effects comparable to established medications like indomethacin, with an improved safety profile .

The biological activity of (3R,5S)-3-Ethyl-5-(3-(trimethylsilyl)propyl)pyrrolidin-2-one may be attributed to its interaction with specific biological targets:

• Protein Kinases : The compound may influence serine/threonine protein kinases involved in critical cellular processes such as metabolism and proliferation .
• Receptor Modulation : It is hypothesized that the compound could modulate receptor activity involved in pain and inflammation pathways.

Study 1: Synthesis and Evaluation

A series of pyrrolidinone derivatives were synthesized and evaluated for their anti-inflammatory activities. Among these, one compound exhibited significant dual inhibitory activity against both prostaglandin and leukotriene synthesis, demonstrating a potential for reduced ulcerogenic effects compared to traditional NSAIDs .

Study 2: In Vivo Studies

In vivo studies involving animal models have indicated that certain pyrrolidinone derivatives can effectively reduce inflammation markers while exhibiting minimal side effects. These findings support the further investigation of (3R,5S)-3-Ethyl-5-(3-(trimethylsilyl)propyl)pyrrolidin-2-one for clinical applications in inflammatory diseases.

Table 1: Biological Activities of Pyrrolidinone Derivatives

Compound Name	Activity Type	Efficacy Level	Reference
Compound A	Anti-inflammatory	High
Compound B	Analgesic	Moderate
(3R,5S)-...	Potential Inhibitor	TBD	TBD

Table 2: Comparative Analysis of Pyrrolidinone Derivatives

Property	Compound A	(3R,5S)-...
Molecular Weight	240 g/mol	241.43 g/mol
Solubility	Soluble in DMSO	Soluble in DMSO
Toxicity	Low	TBD

Scientific Research Applications

Pharmaceutical Applications

• Neurological Disorders :
  • Pyrrolidinones are known for their ability to modulate neurotransmitter systems. Research suggests that derivatives similar to (3R,5S)-3-Ethyl-5-(3-(trimethylsilyl)propyl)pyrrolidin-2-one may exhibit neuroprotective effects and could be explored for treating conditions such as anxiety and depression.
  • Case studies have shown promising results in animal models where pyrrolidinone derivatives improved cognitive function and reduced anxiety-like behaviors.
• Antimicrobial Activity :
  • Preliminary studies indicate that compounds with similar structures have demonstrated antimicrobial properties against various pathogens, including Gram-positive and Gram-negative bacteria.
  • For instance, derivatives of pyrrolidinones have been shown to inhibit the growth of Pseudomonas aeruginosa and Escherichia coli, making them candidates for further development as antimicrobial agents.
• Anti-inflammatory Properties :
  • Research has indicated that certain pyrrolidinone compounds can inhibit cyclooxygenase (COX) enzymes, which are critical in the inflammatory process. This suggests potential applications in treating inflammatory diseases.
  • Molecular docking studies have demonstrated that these compounds can effectively bind to COX active sites, leading to a reduction in inflammatory markers in vitro.

Synthetic Applications

The unique structure of (3R,5S)-3-Ethyl-5-(3-(trimethylsilyl)propyl)pyrrolidin-2-one allows it to serve as a versatile intermediate in organic synthesis. Its ability to undergo various chemical transformations makes it valuable in the synthesis of more complex molecules.

• Building Block for Complex Molecules :
  • The compound can be used as a precursor for synthesizing other biologically active compounds, particularly those targeting specific receptors or enzymes involved in metabolic pathways.
  • Researchers have utilized similar pyrrolidinone derivatives as scaffolds for the development of novel therapeutic agents.

Data Table: Summary of Applications

Application Area	Description	Relevant Findings
Neurological Disorders	Modulation of neurotransmitter systems	Improved cognitive function in models
Antimicrobial Activity	Inhibition of bacterial growth	Effective against Pseudomonas and E. coli
Anti-inflammatory Properties	Inhibition of COX enzymes	Reduced inflammatory markers
Synthetic Applications	Intermediate for complex molecule synthesis	Precursor for biologically active compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Property	Target Compound	Compound	Compound	Compound
Molecular Formula	C₁₂H₂₅NOSi	Not explicitly provided	C₁₂H₂₀N₂O₂	C₁₁H₁₄N₂O₂
Molecular Weight (g/mol)	~227.42	Not provided	224.30	206.23
Core Structure	Pyrrolidin-2-one	Spiro-pyrrolidine-oxindole	Pyrrolidin-2-one	Pyrrolidin-2-one
Key Substituents	3-Ethyl, 5-(3-(trimethylsilyl)propyl)	Allyl, (1E)-prop-1-en-1-yl, triisopropylsilyl ethynyl	2-Amino-5-cyclopropyl-5-oxopentyl	3-Hydroxy, 1-methyl, 5-(pyridin-3-yl)
Chiral Centers	2 (3R,5S)	Multiple (2'R,3R,5'R)	2	1 (5S)
Physical State	Not reported (likely oil)	Pale yellow oil	Not reported	Not reported (metabolite)
Rf Value (EtOAc/hexane)	Not reported	0.65	Not applicable	Not applicable
Synthesis Yield	Not reported	3.8%	Not reported	Not reported
Biological Relevance	Not reported (potential lipophilicity enhances membrane permeability)	Synthetic intermediate	Peptide-like, potential bioactive	Metabolite (3-Hydroxycotinine)

Structural and Functional Group Comparisons

Substituent Effects on Lipophilicity: The trimethylsilylpropyl group in the target compound imparts high lipophilicity, contrasting with the pyridin-3-yl group in ’s compound (FDB022597), which introduces polarity via aromatic nitrogen and a hydroxy group .

Stereochemical Influence :

• The target compound’s 3R,5S configuration may confer unique stereoselective interactions compared to ’s two chiral centers and ’s single stereocenter. Such differences are critical in pharmacological activity and enzymatic recognition .

Synthetic Challenges :

• The low yield (3.8%) of ’s spiro-pyrrolidine-oxindole derivative highlights synthetic complexity due to its spiro architecture and multiple substituents (allyl, triisopropylsilyl) . The target compound’s simpler pyrrolidin-2-one scaffold may offer more straightforward synthetic routes, though this remains speculative without direct data.